N-(3-acetylphenyl)-2-((6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a triazolopyridazine ring, which is a heterocyclic ring containing nitrogen atoms. This ring is likely to be planar due to the presence of conjugated double bonds. The acetylphenyl and ethoxyphenyl groups would add complexity to the structure .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions. For example, the acetyl group could be hydrolyzed to yield a phenol, and the triazolopyridazine ring could participate in various substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the polar acetyl and ethoxy groups could increase its solubility in polar solvents .Scientific Research Applications
Anticancer Activity
Compounds related to N-(3-acetylphenyl)-2-((6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide have shown significant promise in the field of cancer research. Wang et al. (2015) found that the modification of a similar compound by replacing the acetamide group with an alkylurea moiety retained potent antiproliferative activity against cancer cell lines, suggesting its potential as an effective anticancer agent with low toxicity (Wang et al., 2015). Kumar et al. (2019) synthesized analogs with acetamide groups that showed inhibitory activity against the HCT 116 cancer cell line, further indicating the potential of such compounds in cancer therapy (Kumar et al., 2019).
Antimicrobial and Antiviral Activities
Research by Shamroukh and Ali (2008) on derivatives of triazolo[4,3-b]pyridazine, closely related to the compound , revealed promising antiviral activity against hepatitis A virus (HAV), highlighting the potential of these compounds in antiviral therapies (Shamroukh & Ali, 2008). Altıntop et al. (2011) synthesized new triazole derivatives and found significant antimicrobial activities against various Candida species and pathogenic bacteria, suggesting the broad-spectrum potential of these compounds (Altıntop et al., 2011).
Antioxidant Properties
Shakir et al. (2017) synthesized derivatives of 1,2,4-triazole-thiadiazine, which demonstrated significant antioxidant abilities in DPPH and FRAP assays, indicating the potential of these compounds in combating oxidative stress-related diseases (Shakir et al., 2017).
properties
IUPAC Name |
N-(3-acetylphenyl)-2-[[6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O3S/c1-3-31-19-9-7-16(8-10-19)20-11-12-21-25-26-23(28(21)27-20)32-14-22(30)24-18-6-4-5-17(13-18)15(2)29/h4-13H,3,14H2,1-2H3,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMXTUXQXJBBSMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN3C(=NN=C3SCC(=O)NC4=CC=CC(=C4)C(=O)C)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-2-((6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.